Cas no 1555762-47-4 (3-amino-2-(1-methylpiperidin-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(1-methylpiperidin-2-yl)propan-1-ol
• CAS No: 1555762-47-4
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 5896275
• PubChem ID: 83987731
• Update Time: 2025-05-21

3-amino-2-(1-methylpiperidin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1-methylpiperidin-2-yl)propan-1-ol
• EN300-1826919
• 1555762-47-4

• Inchi： 1S/C9H20N2O/c1-11-5-3-2-4-9(11)8(6-10)7-12/h8-9,12H,2-7,10H2,1H3
• InChI Key： ZWKRYNBWJDSLCO-UHFFFAOYSA-N
• SMILES： OCC(CN)C1CCCCN1C

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-amino-2-(1-methylpiperidin-2-yl)propan-1-ol

3-Amino-2-(1-Methylpiperidin-2-yl)Propan-1-Ol: A Comprehensive Overview

3-Amino-2-(1-methylpiperidin-2-yl)propan-1-ol is a versatile organic compound with the CAS number 1555762-47-4. This compound is widely recognized in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications in drug development. The molecule consists of an amino group attached to a propane backbone, which is further substituted with a 1-methylpiperidine ring. This combination of functional groups makes it a valuable intermediate in the synthesis of various bioactive compounds.

The 1-methylpiperidine moiety in 3-amino-2-(1-methylpiperidin-2-yl)propan-1-ol contributes significantly to its chemical reactivity and biological activity. Piperidine derivatives are known for their ability to form hydrogen bonds, which enhances their solubility and bioavailability. Recent studies have highlighted the importance of such structural features in drug design, particularly in the development of compounds targeting G-protein coupled receptors (GPCRs). The methyl group attached to the piperidine ring further modulates the compound's pharmacokinetic properties, making it a promising candidate for various therapeutic applications.

One of the most notable applications of 3-amino-2-(1-methylpiperidin-2-yl)propan-1-ol is its use as an intermediate in the synthesis of opioid receptor agonists. Opioids are critical in pain management, and the development of safer and more effective analgesics remains a priority in medicinal chemistry. Researchers have explored the potential of this compound as a precursor for semi-synthetic opioids, leveraging its structural flexibility to optimize receptor binding affinity and selectivity.

In addition to its role in opioid research, 3-amino-2-(1-methylpiperidin-2-yl)propan-1-ol has also been investigated for its potential in other therapeutic areas, such as anti-inflammatory and anti-cancer drug development. The amino group in the molecule provides nucleophilic sites for various reactions, enabling the creation of diverse chemical libraries. These libraries can be screened for biological activity, paving the way for the discovery of novel drug candidates.

Recent advancements in synthetic methodology have further enhanced the utility of 3-amino-2-(1-methylpiperidin-2-yli)propanol. For instance, researchers have developed efficient asymmetric synthesis routes to access enantiomerically pure derivatives, which are essential for studying stereochemical effects on biological activity. Such approaches not only improve yield but also reduce environmental impact, aligning with current green chemistry principles.

The structural versatility of 3-amino-N-(methylamino)-N-propylacetamide (another name for this compound) has also made it a valuable tool in combinatorial chemistry. By modifying different parts of the molecule, chemists can generate a wide range of analogs with varying pharmacological profiles. This approach has been instrumental in identifying lead compounds for various disease targets, including neurodegenerative disorders and cardiovascular diseases.

In conclusion, 3-amino-N-(methylamino)-N-propylacetamide (CAS No: 1555762474) stands out as a critical building block in modern drug discovery. Its unique combination of functional groups and structural flexibility continues to drive innovation across multiple therapeutic areas. As research progresses, this compound is expected to play an even more significant role in advancing our understanding of complex biological systems and developing novel treatments for human diseases.